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Compound of Interest

Compound Name: Isolappaol A

Cat. No.: B12387062

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isolappaol A, a lignan isolated from the fruit of Arctium lappa (burdock), has garnered interest
in the scientific community for its potential biological activities. This technical guide provides a
comprehensive overview of the known physical, chemical, and biological properties of
Isolappaol A, with a focus on data relevant to researchers, scientists, and professionals in
drug development.

Physicochemical Properties

Isolappaol A is a complex molecule with the molecular formula C30H3209 and a molecular
weight of 536.57 g/mol .[1] Its chemical structure reveals a dibenzylbutyrolactone lignan
skeleton. While experimental data on some physical properties are limited, computational
predictions provide valuable insights.

Table 1: Physical and Chemical Properties of Isolappaol A
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Property Value Source
Molecular Formula C30H3209 [1]
Molecular Weight 536.57 g/mol [1]

CAS Number 131400-96-9

Melting Point Not available

Boiling Point Not available

Water Solubility Predicted to be low

logP (octanol-water partition Predicted to be in the range of

coefficient) 2-3

pKa (acid dissociation _
Not available
constant)

Note: The solubility, logP, and pKa values are based on computational models and may not
reflect experimentally determined values. Further experimental validation is required.

Spectroscopic Data

Detailed experimental spectroscopic data for Isolappaol A is not readily available in the public
domain. The following represents the type of data that would be crucial for the structural
confirmation and quality control of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e H NMR: Expected signals would include aromatic protons, methoxy protons, and protons of
the butyrolactone and dihydrobenzofuran rings. Chemical shifts (&) and coupling constants
(J) would be critical for complete structural assignment.

e 13C NMR: The spectrum would show resonances for all 30 carbon atoms, including those of
the aromatic rings, carbonyl group, methoxy groups, and the aliphatic core.

Infrared (IR) Spectroscopy
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The IR spectrum of Isolappaol A would be expected to show characteristic absorption bands
for its functional groups:

e O-H stretching: A broad band around 3400 cm~? due to the hydroxyl groups.
e C-H stretching: Bands in the region of 3000-2850 cm~1 for aromatic and aliphatic C-H bonds.

e C=0 stretching: A strong absorption around 1770 cm~1 corresponding to the lactone
carbonyl group.

e C=C stretching: Aromatic ring vibrations in the 1600-1450 cm~1 region.

e C-O stretching: Bands in the 1250-1000 cm~1 region for the ether and alcohol functionalities.

Mass Spectrometry (MS)

o High-Resolution Mass Spectrometry (HRMS): Would provide the exact mass of the
molecule, confirming its elemental composition (C30H3209).

o Tandem Mass Spectrometry (MS/MS): Fragmentation analysis would reveal characteristic
losses of functional groups and cleavages of the lignan skeleton, aiding in structural
elucidation.

Biological Activity and Signaling Pathway

Isolappaol A has been shown to exhibit anti-aging properties in the model organism
Caenorhabditis elegans.[1] The primary reported mechanism of action is the upregulation of
jnk-1 expression, which is a key component of the c-Jun N-terminal kinase (JNK) signaling
pathway.[1] This pathway plays a crucial role in stress resistance and longevity.

The proposed signaling cascade initiated by Isolappaol A involves the activation of JINK-1,
which in turn phosphorylates and activates the transcription factor DAF-16 (a forkhead box O,
or FOXO, homolog). Activated DAF-16 then translocates to the nucleus and promotes the
expression of genes involved in stress resistance and longevity.
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Caption: Isolappaol A signaling pathway in C. elegans.

Experimental Protocols
Determination of Physicochemical Properties (General
Protocol)

e Melting Point: Determined using a calibrated melting point apparatus. A small amount of
purified Isolappaol A is packed into a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts is recorded.

o Solubility: Assessed by adding a known amount of Isolappaol A to a specific volume of
various solvents (e.g., water, ethanol, DMSO) at a controlled temperature. The solution is
stirred and visually inspected for dissolution. Quantitative solubility can be determined by
techniques like HPLC.

e Spectroscopic Analysis:

o NMR: Spectra are typically recorded on a high-field NMR spectrometer (e.g., 400 MHz or
higher). The sample is dissolved in a deuterated solvent (e.g., CDCIs, DMSO-ds), and
standard 1D (*H, $3C) and 2D (COSY, HSQC, HMBC) experiments are performed.

o IR: The spectrum is obtained using an FTIR spectrometer. The sample can be analyzed as
a KBr pellet, a thin film, or in solution.

o MS: Mass spectra are acquired using a mass spectrometer, often coupled to a liquid
chromatograph (LC-MS). Electrospray ionization (ESI) is a common technique for lignans.
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HRMS provides accurate mass, and MS/MS experiments are performed by selecting the
molecular ion and subjecting it to collision-induced dissociation (CID).

Purified Isolappaol A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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